Cas no 19815-17-9 (4-Chloro-7-nitroquinazoline)

4-Chloro-7-nitroquinazoline is a versatile heterocyclic compound widely utilized in organic synthesis and pharmaceutical research. Its quinazoline core, functionalized with chloro and nitro substituents, makes it a valuable intermediate for developing biologically active molecules, particularly kinase inhibitors and anticancer agents. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic substitution reactions, while the chloro group offers a strategic site for further derivatization. This compound exhibits high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined structure and reactivity profile make it a preferred choice for researchers exploring novel therapeutic compounds or studying structure-activity relationships in medicinal chemistry.
4-Chloro-7-nitroquinazoline structure
4-Chloro-7-nitroquinazoline structure
Product Name:4-Chloro-7-nitroquinazoline
CAS No:19815-17-9
MF:C8H4ClN3O2
MW:209.589260101318
MDL:MFCD00033667
CID:137557
PubChem ID:830680
Update Time:2025-06-07

4-Chloro-7-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-nitroquinazoline
    • Quinazoline,4-chloro-7-nitro-
    • 4-Chlor-7-nitro-chinazolin
    • 4-chloro-7-nitro-quinazoline
    • QUI041
    • Quinazoline,4-chloro-7-nitro
    • AKOS 91177
    • Quinazoline, 4-chloro-7-nitro-
    • 4-chloro-7-nitro-4-quinazolin
    • CCCGYXZEVXWXAU-UHFFFAOYSA-N
    • AB01539
    • RP26518
    • VZ28808
    • SY022080
    • BC658021
    • ZB011068
    • ST2418296
    • AB0023192
    • W4201
    • AKOS000280198
    • SCHEMBL1438134
    • DTXSID60356732
    • 19815-17-9
    • MFCD00033667
    • W-201737
    • AKOS 91177;Quinazoline, 4-chloro-7-nitro-
    • EN300-51532
    • FT-0651127
    • AM20030283
    • CS-W002160
    • Z727588866
    • DS-1586
    • AF-956/37360001
    • A26735
    • DB-006772
    • MDL： MFCD00033667
    • Inchi： 1S/C8H4ClN3O2/c9-8-6-2-1-5(12(13)14)3-7(6)10-4-11-8/h1-4H
    • InChI Key： CCCGYXZEVXWXAU-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC(=CC2=NC=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.99900
  • Monoisotopic Mass: 208.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71.6

Experimental Properties

  • Color/Form: PALE-YELLOW POWDER
  • Density: 1.566
  • Melting Point: 146-147 ºC
  • Boiling Point: 379.9℃ at 760 mmHg
  • PSA: 71.60000
  • LogP: 2.71460

4-Chloro-7-nitroquinazoline Security Information

4-Chloro-7-nitroquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7-nitroquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142630-5g
4-Chloro-7-nitroquinazoline
 19815-17-9 97%
5g
 $320 2021-08-05
Chemenu
CM142630-10g
4-Chloro-7-nitroquinazoline
 19815-17-9 97%
10g
 $533 2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022080-0.25g
4-Chloro-7-nitroquinazoline
 19815-17-9 >95%
0.25g
 ¥68.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022080-1g
4-Chloro-7-nitroquinazoline
 19815-17-9 >95%
1g
 ¥81.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022080-5g
4-Chloro-7-nitroquinazoline
 19815-17-9 >95%
5g
 ¥300.00 2025-04-16
AstaTech
52461-1/G
4-CHLORO-7-NITROQUINAZOLINE
 19815-17-9 97%
1g
 $105 2023-09-17
AstaTech
52461-5/G
4-CHLORO-7-NITROQUINAZOLINE
 19815-17-9 97%
5g
 $360 2023-09-17
AstaTech
52461-25/G
4-CHLORO-7-NITROQUINAZOLINE
 19815-17-9 97%
25/G
 $1735 2021-07-03
Alichem
A189010827-5g
4-Chloro-7-nitroquinazoline
 19815-17-9 97%
5g
 $594.92 2023-09-02
Alichem
A189010827-10g
4-Chloro-7-nitroquinazoline
 19815-17-9 97%
10g
 $729.22 2023-09-02

4-Chloro-7-nitroquinazoline Production Method

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